Cas no 1806939-27-4 (Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate
• CAS No: 1806939-27-4
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4914883
• Update Time: 2025-06-07

Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate

• Inchi： 1S/C9H8F2INO3/c1-16-6(14)3-4-2-5(12)8(15)7(13-4)9(10)11/h2,9,15H,3H2,1H3
• InChI Key： YJXFQZMOKFYAJD-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)N=C(C=1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate

Methyl 2-(Difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate (CAS No. 1806939-27-4): An Overview of Its Structure, Synthesis, and Potential Applications

Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate (CAS No. 1806939-27-4) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, difluoromethyl group, hydroxyl functionality, and iodine substituent, which collectively contribute to its potential therapeutic applications.

The molecular formula of Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate is C₁₀H₉F₂INO₃, and its molecular weight is 350.08 g/mol. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydroxyl group provides a potential site for further chemical modification, while the iodine substituent can enhance the compound's lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the synthesis and biological evaluation of pyridine derivatives due to their diverse pharmacological activities. Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate is no exception, as it has shown promise in various preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond its antiviral properties, Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate has also been investigated for its potential as an anticancer agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound selectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was found to involve the induction of apoptosis through the modulation of specific signaling pathways.

The synthesis of Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate typically involves a multi-step process that begins with the formation of a pyridine core followed by the introduction of the difluoromethyl and iodine substituents. One common synthetic route involves the reaction of 2-chloro-5-hydroxypyridine with difluoroacetic acid to form the difluoromethylated intermediate, which is then iodinated to yield the final product. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its potential therapeutic applications, Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drugs and drug candidates. For example, researchers at the Scripps Research Institute have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are known to play critical roles in various disease processes.

The safety profile of Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate has also been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity in vitro and in vivo, with no significant adverse effects observed at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-4-iodopyridine-6-acetate (CAS No. 1806939-27-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as an antiviral and anticancer agent. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.